Cas no 130489-65-5 (N'-(1E)-butylidene-2-chlorobenzohydrazide)

• Product Name: N'-(1E)-butylidene-2-chlorobenzohydrazide
• CAS No: 130489-65-5
• MF: C₁₁H₁₃ClN₂O
• MW: 224.686721563339
• CID: 6317321
• PubChem ID: 9643598
• Update Time: 2025-06-23

N'-(1E)-butylidene-2-chlorobenzohydrazide Chemical and Physical Properties

Names and Identifiers

• N'-(1E)-butylidene-2-chlorobenzohydrazide
• AKOS001219058
• Z57101575
• SR-01000080361
• (E)-N'-butylidene-2-chlorobenzohydrazide
• 130489-65-5
• F0890-0411
• SR-01000080361-1
• N-[(E)-butylideneamino]-2-chlorobenzamide
• N'-[(1E)-BUTYLIDENE]-2-CHLOROBENZOHYDRAZIDE

• Inchi： 1S/C11H13ClN2O/c1-2-3-8-13-14-11(15)9-6-4-5-7-10(9)12/h4-8H,2-3H2,1H3,(H,14,15)/b13-8+
• InChI Key： QLDLZDCCRMTLJR-MDWZMJQESA-N
• SMILES： ClC1C=CC=CC=1C(N/N=C/CCC)=O

Computed Properties

• Exact Mass: 224.0716407g/mol
• Monoisotopic Mass: 224.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.5Ų

Additional information on N'-(1E)-butylidene-2-chlorobenzohydrazide

N'-(1E)-Butylidene-2-Chlorobenzohydrazide: An Overview of a Versatile Compound (CAS No. 130489-65-5)

N'-(1E)-Butylidene-2-chlorobenzohydrazide (CAS No. 130489-65-5) is a compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound, also known as 2-chloro-N'-(butylidene)benzohydrazide, is a derivative of benzohydrazide, which is a class of compounds with a wide range of biological activities.

The chemical structure of N'-(1E)-Butylidene-2-chlorobenzohydrazide consists of a benzene ring substituted with a chlorine atom at the 2-position and a butylidene group attached to the hydrazide moiety. This specific arrangement of functional groups imparts unique properties to the compound, making it an interesting candidate for various research and development activities.

Recent studies have explored the potential applications of N'-(1E)-Butylidene-2-chlorobenzohydrazide in medicinal chemistry. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound exhibits significant anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that N'-(1E)-Butylidene-2-chlorobenzohydrazide could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, N'-(1E)-Butylidene-2-chlorobenzohydrazide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as the PI3K/Akt and MAPK pathways, which are often dysregulated in cancer cells.

The solubility and stability of N'-(1E)-Butylidene-2-chlorobenzohydrazide are important factors to consider for its practical applications. Research has shown that this compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, but has limited solubility in water. Efforts are ongoing to improve its aqueous solubility through various formulation strategies, including the use of cyclodextrins and other solubilizing agents.

The synthesis of N'-(1E)-Butylidene-2-chlorobenzohydrazide typically involves a multi-step process starting from readily available starting materials. One common synthetic route involves the reaction of 2-chlorobenzoyl chloride with hydrazine hydrate to form 2-chlorobenzohydrazide, followed by condensation with butyraldehyde to yield the final product. This synthetic pathway is well-documented in the literature and can be optimized for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that N'-(1E)-Butylidene-2-chlorobenzohydrazide has low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use.

The future prospects for N'-(1E)-Butylidene-2-chlorobenzohydrazide are promising. Ongoing research aims to explore its potential in combination therapies with other drugs to enhance therapeutic efficacy while minimizing side effects. Additionally, efforts are being made to develop more potent analogs through structural modifications and optimization.

In conclusion, N'-(1E)-Butylidene-2-chlorobenzohydrazide (CAS No. 130489-65-5) is a versatile compound with significant potential in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further research and development in areas such as anti-inflammatory and anticancer therapies. As more studies are conducted, it is likely that new applications and insights will emerge, further solidifying its importance in the field.